Photophysical properties of wavelength-tunable methylammonium lead halide perovskite nanocrystals†
Journal of Materials Chemistry C Pub Date: 2016-11-25 DOI: 10.1039/C6TC03886G
Abstract
We present the time-correlated luminescence of isolated nanocrystals of five methylammonium lead mixed-halide perovskite compositions (CH3NH3PbBr3−xIx) that were synthesized with varying iodide and bromide anion loading. All analyzed nanocrystals had a spherical morphology with diameters in the range of 2 to 32 nm. The luminescence maxima of CH3NH3PbBr3−xIx nanocrystals were tuned to wavelengths ranging between 498 and 740 nm by varying the halide loading. Both CH3NH3PbI3 and CH3NH3PbBr3 nanocrystals exhibited no luminescence intermittency for more than 90% of the 250 s analysis time, as defined by a luminescence intensity three standard deviations above the background. The mixed halide CH3NH3PbBr0.75I0.25, CH3NH3PbBr0.50I0.50, and CH3NH3PbBr0.25I0.75 nanocrystals exhibited luminescence intermittency in 18%, 4% and 26% of the nanocrystals, respectively. Irrespective of luminescence intermittency, luminescence intensities were classified for each nanocrystal as: (a) constant, (b) multimodal, (c) photobrightening, and (d) photobleaching. Based on their photophysics, the CH3NH3PbBr3−xIx nanocrystals can be expected to be useful in a wide-range of applications where low and non-intermittent luminescence is desirable, for example as imaging probes and in films for energy conversion devices.
Recommended Literature
- [1] Copper mediated C–H amination with oximes: en route to primary anilines†
- [2] Back cover
- [3] Electrochemical gating enhances nearfield trapping of single metalloprotein junctions†
- [4] A vinyl silylsilylene and its activation of strong homo- and heteroatomic bonds†
- [5] Covalent triazine framework-supported palladium nanoparticles for catalytic hydrogenation of N-heterocycles†
- [6] Theoretical design of double anti-perovskite Na6SOI2 as a super-fast ion conductor for solid Na+ ion batteries†
- [7] Nitrogen-doped carbon nanoparticles derived from acrylonitrile plasma for electrochemical oxygen reduction†
- [8] Inside back cover
- [9] Preparation, characterization and antifouling properties of polyacrylonitrile/polyurethane blend membranes for water purification†
- [10] On the study of free radicals by the molecular-diagram method
Journal Name：Journal of Materials Chemistry C
Research Products
-
CAS no.: 14651-42-4
-
CAS no.: 14919-17-6